Cas no 2300320-88-9 (3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonyl fluoride)

• Product Name: 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonyl fluoride
• CAS No: 2300320-88-9
• MF: C₅H₈F₄O₂S
• MW: 208.174434661865
• CID: 6341682
• PubChem ID: 165925452
• Update Time: 2025-05-23

3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2,2-dimethylpropane-1-sulfonyl fluoride
• EN300-5870989
• 2300320-88-9
• 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonyl fluoride

• Inchi： 1S/C5H8F4O2S/c1-4(2,5(6,7)8)3-12(9,10)11/h3H2,1-2H3
• InChI Key： OGDHMNPMDVKWPC-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 208.01811332g/mol
• Monoisotopic Mass: 208.01811332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonyl fluoride

3,3,3-Trifluoro-2,2-Dimethylpropane-1-Sulfonyl Fluoride: A Comprehensive Overview

3,3,3-Trifluoro-2,2-Dimethylpropane-1-Sulfonyl Fluoride, commonly referred to by its CAS number 2300320-88-9, is a highly specialized chemical compound with significant applications in various industrial and research domains. This compound is a derivative of sulfonyl fluoride, characterized by its unique structure and chemical properties. Recent advancements in synthetic chemistry have further highlighted its potential in emerging fields such as drug discovery and materials science.

The molecular structure of 3,3,3-Trifluoro-2,2-Dimethylpropane-1-Sulfonyl Fluoride consists of a sulfonyl group attached to a trifluoromethyl-substituted propane backbone. The presence of multiple fluorine atoms imparts distinctive electronic and steric properties to the molecule. These attributes make it an ideal candidate for use in reactions requiring high reactivity and selectivity. Researchers have recently explored its role as an intermediate in the synthesis of advanced pharmaceutical compounds, where its ability to facilitate key transformations has proven invaluable.

One of the most notable aspects of this compound is its stability under various reaction conditions. Studies published in leading chemistry journals have demonstrated that 3,3,3-Trifluoro-2,2-Dimethylpropane-1-Sulfonyl Fluoride exhibits exceptional thermal stability and resistance to hydrolysis under controlled conditions. This makes it particularly suitable for processes requiring prolonged reaction times or exposure to harsh environments. Its compatibility with a wide range of solvents further enhances its utility in large-scale chemical manufacturing.

In terms of applications, this compound has found extensive use in the development of novel materials with tailored properties. For instance, recent breakthroughs in polymer chemistry have leveraged the unique reactivity of 3,3,3-Trifluoro-2,2-Dimethylpropane-1-Sulfonyl Fluoride to create advanced polymeric materials with enhanced mechanical and thermal characteristics. Additionally, its role as a catalyst in certain organic reactions has opened new avenues for green chemistry practices, reducing the environmental footprint of traditional synthetic methods.

The synthesis of 3,3,3-Trifluoro-2,2-Dimethylpropane-1-Sulfonyl Fluoride involves a multi-step process that combines fluorination and sulfonation techniques. Researchers have recently optimized these steps to improve yield and reduce production costs. Innovations in catalytic systems have also been reported, enabling more efficient conversions and minimizing byproduct formation. These advancements underscore the compound's importance in both academic research and industrial applications.

In conclusion, 3,3,3-Trifluoro-2,2-Dimethylpropane-1-Sulfonyl Fluoride, identified by CAS number 2300320-88-9, stands as a testament to the progress in modern chemical synthesis. Its versatile properties and wide-ranging applications continue to drive interest across diverse scientific communities. As research into its potential uses evolves, this compound is poised to play an even more pivotal role in shaping future innovations across multiple disciplines.